3-Cyclopropoxypyridine-2,5-diamine
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Description
3-Cyclopropoxypyridine-2,5-diamine is a heterocyclic organic compound featuring a pyridine backbone substituted with a cyclopropoxy group at the 3-position and amine groups at the 2- and 5-positions. Its molecular formula is C₈H₁₀N₃O, with a molecular weight of 164.19 g/mol. The cyclopropoxy group may enhance metabolic stability or modulate electronic properties, while the diamine functionality could enable coordination chemistry or serve as a synthetic intermediate.
Properties
Molecular Formula |
C8H11N3O |
|---|---|
Molecular Weight |
165.19 g/mol |
IUPAC Name |
3-cyclopropyloxypyridine-2,5-diamine |
InChI |
InChI=1S/C8H11N3O/c9-5-3-7(8(10)11-4-5)12-6-1-2-6/h3-4,6H,1-2,9H2,(H2,10,11) |
InChI Key |
IJAXXRUNUSPLGM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxypyridine-2,5-diamine typically involves multi-step organic reactions. One common method starts with the bromination of 2-aminopyridine to form 2-amino-5-bromopyridine. This intermediate is then subjected to nitration to yield 2-amino-5-bromo-3-nitropyridine. Subsequent reduction of the nitro group and substitution with a cyclopropoxy group leads to the formation of 3-Cyclopropoxypyridine-2,5-diamine .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxypyridine-2,5-diamine undergoes various chemical reactions, including:
Oxidation: The amino groups can be oxidized to form nitroso or nitro derivatives.
Reduction: The compound can be reduced to form corresponding amines.
Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or organolithium compounds.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce primary amines.
Scientific Research Applications
3-Cyclopropoxypyridine-2,5-diamine has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals
Mechanism of Action
The mechanism of action of 3-Cyclopropoxypyridine-2,5-diamine involves its interaction with specific molecular targets. The compound can inhibit enzymes such as diamine oxidases and polyamine oxidases, which play crucial roles in cellular metabolism. By inhibiting these enzymes, the compound can modulate various biochemical pathways, leading to its observed biological effects .
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Structural and Functional Group Analysis
The compound shares functional groups with several aromatic and aliphatic amines. Key structural analogs include:
Table 1: Structural and Functional Comparison
Key Observations:
Cyclopropoxy vs. Cyclopropane rings are known to impart steric strain, which may influence reactivity or binding affinity in pharmaceutical contexts .
Aromatic vs. Aliphatic Amines: Toluene-2,5-diamine, an aromatic diamine, is restricted in cosmetics due to sensitization risks . Aliphatic amines like 1-Cyclopropylpyrrolidin-3-amine are often used in drug synthesis due to their nucleophilicity and compatibility with coupling reactions .
Toxicity and Regulatory Considerations
- Toluene-2,5-diamine: Prohibited in leave-on cosmetics and restricted in hair dyes (max 0.1% in rinse-off products) due to allergic reactions and genotoxicity concerns .
- 1-Cyclopropylpyrrolidin-3-amine : Classified as hazardous; requires handling precautions (e.g., eye protection, ventilation) due to irritant properties .
- 3-Cyclopropoxypyridine-2,5-diamine: No specific regulatory restrictions are documented, but its structural similarity to regulated diamines warrants caution in industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
